Cas no 1206988-64-8 (N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenylthiophene-3-carboxamide)
N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenylthiophene-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenylthiophene-3-carboxamide
- N-[5-(1,1-dioxo-1,2-thiazolidin-2-yl)-2-methylphenyl]thiophene-3-carboxamide
- N-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]thiophene-3-carboxamide
- VU0522884-1
- 1206988-64-8
- F5833-4511
- AKOS024521310
- N-(5-(1,1-dioxidoisothiazolidin-2-yl)-2-methylphenyl)thiophene-3-carboxamide
-
- Inchi: 1S/C15H16N2O3S2/c1-11-3-4-13(17-6-2-8-22(17,19)20)9-14(11)16-15(18)12-5-7-21-10-12/h3-5,7,9-10H,2,6,8H2,1H3,(H,16,18)
- InChI Key: ULQFBJBQTCFTTD-UHFFFAOYSA-N
- SMILES: S1(CCCN1C1C=CC(C)=C(C=1)NC(C1=CSC=C1)=O)(=O)=O
Computed Properties
- Exact Mass: 336.06023472g/mol
- Monoisotopic Mass: 336.06023472g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 517
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 103Ų
N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenylthiophene-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5833-4511-2μmol |
N-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]thiophene-3-carboxamide |
1206988-64-8 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F5833-4511-5μmol |
N-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]thiophene-3-carboxamide |
1206988-64-8 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5833-4511-10μmol |
N-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]thiophene-3-carboxamide |
1206988-64-8 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5833-4511-20μmol |
N-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]thiophene-3-carboxamide |
1206988-64-8 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F5833-4511-1mg |
N-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]thiophene-3-carboxamide |
1206988-64-8 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F5833-4511-2mg |
N-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]thiophene-3-carboxamide |
1206988-64-8 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F5833-4511-3mg |
N-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]thiophene-3-carboxamide |
1206988-64-8 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F5833-4511-4mg |
N-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]thiophene-3-carboxamide |
1206988-64-8 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F5833-4511-5mg |
N-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]thiophene-3-carboxamide |
1206988-64-8 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F5833-4511-10mg |
N-[5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenyl]thiophene-3-carboxamide |
1206988-64-8 | 10mg |
$79.0 | 2023-09-09 |
N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenylthiophene-3-carboxamide Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenylthiophene-3-carboxamide
Recent Advances in the Study of N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenylthiophene-3-carboxamide (CAS: 1206988-64-8)
The compound N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenylthiophene-3-carboxamide (CAS: 1206988-64-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazolidine and thiophene moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of inflammatory pathways and metabolic disorders. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, making it a compound of high interest for drug development.
One of the key areas of research has been the compound's role as a selective inhibitor of specific enzymes involved in inflammatory responses. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1206988-64-8 exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), with a selectivity ratio significantly higher than that of traditional nonsteroidal anti-inflammatory drugs (NSAIDs). This finding suggests its potential as a safer alternative for treating chronic inflammation with reduced gastrointestinal side effects. The study also highlighted the compound's ability to suppress pro-inflammatory cytokines such as TNF-α and IL-6 in vitro and in vivo.
Another significant advancement comes from recent pharmacokinetic studies, which have explored the bioavailability and metabolic stability of N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenylthiophene-3-carboxamide. Research conducted by a team at the University of Cambridge revealed that the compound demonstrates favorable oral bioavailability and a half-life suitable for once-daily dosing in preclinical models. These properties, combined with its low toxicity profile, position it as a strong candidate for further clinical development. The study also identified the primary metabolites of the compound, providing insights into its metabolic pathways and potential drug-drug interactions.
In addition to its anti-inflammatory properties, recent investigations have uncovered the compound's potential in addressing metabolic disorders. A 2024 study in Nature Chemical Biology reported that 1206988-64-8 acts as an activator of AMP-activated protein kinase (AMPK), a key regulator of cellular energy homeostasis. This activation leads to improved glucose uptake and lipid metabolism in adipocytes, suggesting potential applications in the treatment of type 2 diabetes and obesity. The study further elucidated the structural basis for this activation, providing a framework for the design of next-generation AMPK modulators.
Despite these promising findings, challenges remain in the development of N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenylthiophene-3-carboxamide as a therapeutic agent. Current research is focused on optimizing its synthetic route to improve yield and scalability, as well as conducting comprehensive toxicology studies to ensure its safety profile meets regulatory standards. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through preclinical and clinical trials, with the goal of bringing a novel therapeutic option to market in the coming years.
In conclusion, the compound 1206988-64-8 represents a promising avenue for drug discovery, with demonstrated efficacy in inflammation and metabolic regulation. Continued research and development efforts are essential to fully realize its therapeutic potential and address the remaining challenges in its path to clinical application. The integration of structural biology, pharmacokinetics, and disease models will be critical in advancing this compound toward successful commercialization and patient benefit.
1206988-64-8 (N-5-(1,1-dioxo-1lambda6,2-thiazolidin-2-yl)-2-methylphenylthiophene-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)